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Compound of Interest

Compound Name: zinc,oxalate;dihydrate

Cat. No.: B040002

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This document provides
crucial safety and logistical information for the handling of zinc oxalate dihydrate, with a focus
on personal protective equipment (PPE), operational procedures, and disposal plans.

Zinc oxalate dihydrate is classified as harmful if swallowed or in contact with skin.[1][2]
Therefore, adherence to strict safety protocols is essential to minimize exposure and ensure
personnel safety.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling zinc oxalate dihydrate to
determine the necessary level of PPE. The following table summarizes the recommended PPE.
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PPE Category

Recommendation

Standards

Eye and Face Protection

Chemical safety goggles or

glasses with side shields.

Conforming to OSHA 29 CFR
1910.133 or European
Standard EN166.[1][2][3]

Skin Protection

- Impermeable chemical-
resistant gloves (e.g., nitrile,
neoprene, or butyl rubber). - A
complete protective suit or lab

coat to prevent skin contact.

Gloves must satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN374 derived from it.[4]

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. If dust formation is
likely or exposure limits are
exceeded, a NIOSH-approved
particulate respirator (e.g.,
N95, P95, or P100) is
recommended. For higher-
level protection, respirator
cartridges such as OV/AG/P99
(US) or ABEK-P2 (EU EN 143)
should be used.[2][3]

Occupational Exposure Limits

While specific occupational exposure limits for zinc oxalate dihydrate have not been

established, the limits for oxalic acid can be used as a conservative guideline due to the

oxalate component.

Organization TWA (8-hour) STEL (15-minute)
OSHA (PEL) 1 mg/m3 -

NIOSH (REL) 1 mg/m3 2 mg/m3

ACGIH (TLV) 1 mg/m3 2 mg/m3

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/1445.pdf
https://www.creativesafetysupply.com/qa/ppe/what-is-the-proper-way-to-dispose-of-ppe
https://sbnsoftware.com/blog/what-are-the-guidelines-for-ppe-disposal/
https://www.hazmatschool.com/blog/how-to-dispose-of-contaminated-ppe/
https://www.creativesafetysupply.com/qa/ppe/what-is-the-proper-way-to-dispose-of-ppe
https://sbnsoftware.com/blog/what-are-the-guidelines-for-ppe-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilt;SIEy Sltjrilcineg

Data sourced from OSHA, NIOSH, and ACGIH documentation for oxalic acid.[1][5][6]

Operational Plan for Handling Zinc Oxalate
Dihydrate

A systematic approach to handling zinc oxalate dihydrate is crucial for safety. The following

workflow outlines the key steps from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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zinc-oxalate-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

